Tubulin polymerization-IN-63

• Molecular Formula: C20H24ClCuN5O2S-
• Molecular Weight: 497.5 g/mol
• InChI: InChI=1S/C20H25N5O2S.ClH.Cu/c1-14-10-18(11-15(2)19(14)26)23-20(28)24-21-12-16-4-3-5-17(22-16)13-25-6-8-27-9-7-25;;/h3-5,10-12,26H,6-9,13H2,1-2H3,(H2,23,24,28);1H;/q;;+1/p-2/b21-12+
• InChIKey: JUZHSLKYKRNLEZ-VNFMCAGGSA-L

Tubulin polymerization-IN-63 (CAS 3040385-73-4), also known as compound 6, is a synthetic salicylanilide developed via a hybridization approach. It functions as a potent inhibitor of tubulin polymerization, binding to the colchicine site , and concurrently acts as an inhibitor of STAT3 phosphorylation.

Procurement Guide: Tubulin polymerization-IN-63 (Compound 6) as a Dual-Mechanism Tubulin Polymerization and STAT3 Inhibitor

Tubulin polymerization-IN-63 (CAS 3040385-73-4), also known as compound 6, is a synthetic salicylanilide developed via a hybridization approach. It functions as a potent inhibitor of tubulin polymerization, binding to the colchicine site [1], and concurrently acts as an inhibitor of STAT3 phosphorylation [1]. This compound exhibits significant antiproliferative activity across a range of cancer cell lines, with reported IC50 values ranging from low micromolar to sub-micromolar concentrations depending on the specific assay and cell type [1]. It is characterized by a molecular formula of C20H24ClCuN5O2S and a molecular weight of 497.50 g/mol .

Mechanism Dual tubulin polymerization and STAT3 phosphorylation inhibitor for pathway cross-talk research.

Binding site Colchicine-site binding supports microtubule dynamics and cell cycle arrest studies.

Activity Reported antiproliferative activity across multiple cancer cell lines; context-dependent potency.

• [1] Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators of Transcription 3 (STAT3). Pharmaceuticals, 2022, 15(7), 835. DOI: 10.3390/ph15070835. View Source

Critical Differentiation: Why Tubulin polymerization-IN-63 is Not Interchangeable with Other Salicylanilides or Tubulin Inhibitors

Direct substitution of Tubulin polymerization-IN-63 with other salicylanilide analogs (e.g., compound 16) or general tubulin polymerization inhibitors (e.g., TUB015, nocodazole) is not scientifically valid. While these compounds may share a core scaffold or a primary target, they exhibit critical quantitative divergences in their secondary mechanisms of action (STAT3 pathway inhibition), cell cycle arrest profiles, and antiproliferative potency across different cell lines. For example, compound 16 is a more potent STAT3 inhibitor but lacks significant tubulin polymerization inhibition, while TUB015 and nocodazole do not target STAT3 at all [1]. Furthermore, the potency of Tubulin polymerization-IN-63 varies significantly between cell lines (e.g., MES-SA vs. DU145) and assays (e.g., cell-free tubulin polymerization vs. cell proliferation), meaning that using a different inhibitor with a similar tubulin IC50 could lead to drastically different and unpredictable experimental outcomes in cellular or in vivo models [1].

Structural analog (compound 16)

More potent STAT3 inhibitor but lacks tubulin polymerization activity; may produce divergent pathway-response endpoints.

Pan-tubulin inhibitors (TUB015, nocodazole)

Do not inhibit STAT3 phosphorylation; substitution may limit interpretation of microtubule-STAT3 cross-talk.

Cell-line-dependent potency

Antiproliferative response varies across models; direct replacement without validation may lead to inconsistent outcomes.

• [1] Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators of Transcription 3 (STAT3). Pharmaceuticals, 2022, 15(7), 835. DOI: 10.3390/ph15070835. View Source

Evidence-Based Differentiation: Quantifying the Unique Profile of Tubulin polymerization-IN-63

Dual Inhibition Profile: Tubulin Polymerization and STAT3 Phosphorylation Compared to Close Analogs

Tubulin polymerization-IN-63 (compound 6) uniquely inhibits both tubulin polymerization and STAT3 phosphorylation, a dual mechanism not observed in its close structural analog compound 16 or the control compound TUB015. In a cell-free tubulin polymerization assay, compound 6 exhibited an IC50 of 3.9 µM, comparable to TUB015 (IC50 = 2.1 µM) and nocodazole (IC50 = 1.7 µM) [1]. In contrast, compound 16 did not show a significant effect on tubulin polymerization, with curves similar to the DMSO control [1]. Conversely, in DU145 prostate cancer cells, compound 16 was a significantly more potent antiproliferative agent (IC50 = 1.83 µM at 72 h) than compound 6 (IC50 = 10.81 µM at 72 h), correlating with its stronger inhibition of STAT3 phosphorylation [1]. This dual but balanced activity profile of compound 6 offers a unique tool for dissecting the interplay between microtubule dynamics and STAT3 signaling.

Dual inhibition profile

Head-to-head

Tubulin polym. IC50 3.9 µM (vs TUB015 2.1 µM, nocodazole 1.7 µM; compound 16 no effect)

Supports dual-pathway research context; profile distinct from STAT3-selective analog 16.

Cell-free assay; STAT3 phosphorylation also inhibited in DU145 cells.

Evidence Dimension	Tubulin Polymerization Inhibition (IC50)
Target Compound Data	3.9 µM
Comparator Or Baseline	TUB015 (2.1 µM), Nocodazole (1.7 µM), Compound 16 (No significant effect)
Quantified Difference	Comparable to TUB015 and nocodazole; distinct from compound 16 which has no effect.
Conditions	Cell-free tubulin polymerization assay

Why This Matters

This differentiates compound 6 from compound 16, which is a more potent STAT3 inhibitor but lacks tubulin polymerization activity, preventing functional interchangeability.

• [1] Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators of Transcription 3 (STAT3). Pharmaceuticals, 2022, 15(7), 835. DOI: 10.3390/ph15070835. View Source

Antiproliferative Potency and Selectivity: MES-SA Cell Line IC50 Compared to Other Tubulin Polymerization Inhibitors

Tubulin polymerization-IN-63 demonstrates a distinct antiproliferative profile across different cancer cell lines. Notably, it exhibits a sub-micromolar IC50 of 0.29 µM against the MES-SA human uterine sarcoma cell line . This potency is significantly greater than that of other tubulin polymerization inhibitors in the same series, such as Tubulin polymerization-IN-75, which shows an IC50 of 14.3 µM against Huh7 cells and 13.8 µM against 293T cells, and a tubulin polymerization IC50 of 30 µM [1]. In contrast, a more potent inhibitor like Tubulin polymerization-IN-82 shows IC50 values ranging from 0.09 µM to 0.51 µM against various cell lines, but with a tubulin polymerization IC50 of 3.56 µM . The specific sub-micromolar activity of Tubulin polymerization-IN-63 against MES-SA cells, coupled with its distinct dual mechanism, defines a unique efficacy window not captured by either weaker (IN-75) or more potent (IN-82) tubulin inhibitors.

MES-SA antiproliferative potency

Cross-study context

IC50 0.29 µM (MES-SA cells)

Reported sub-micromolar antiproliferative activity; potency profile differs from IN-75 (>13 µM) and IN-82 (range 0.09–0.51 µM).

Cell-line-dependent response; cross-study values require validation.

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	0.29 µM (MES-SA cells)
Comparator Or Baseline	Tubulin polymerization-IN-75 (14.3 µM for Huh7, 13.8 µM for 293T); Tubulin polymerization-IN-82 (0.09-0.51 µM across various cell lines)
Quantified Difference	IN-63 is >49-fold more potent than IN-75 on cancer cells. Its potency is in a range similar to that of the more potent IN-82 but with a distinct secondary mechanism (STAT3 inhibition).
Conditions	Cell proliferation assays in MES-SA (IN-63), Huh7/293T (IN-75), and HepG-2/NCI-H460/HCT-116/SK-OV-3 (IN-82) cell lines.

Why This Matters

This data guides procurement by showing that IN-63 is not simply a 'less potent' version of IN-82; it has a distinct cellular potency profile and a unique dual mechanism, making it the preferred choice for studies on STAT3-driven cancers.

• [1] PeptideDB. Tubulin polymerization-IN-75 Bioactivity Data. Accessed 2026. View Source

Cellular Selectivity and Safety Profile: No Toxicity to Human PBMCs

A critical differentiator for Tubulin polymerization-IN-63 is its favorable selectivity profile. In assays using human peripheral blood mononuclear cells (PBMCs), compound 6 showed no detectable toxicity [1]. This contrasts with many other antimitotic agents, including clinical microtubule inhibitors like paclitaxel and vincristine, which are known to cause significant myelosuppression and neurotoxicity due to their effects on proliferating normal cells [2]. While direct quantitative comparison with other salicylanilides in PBMCs was not performed, the absence of toxicity towards these primary human cells provides a key advantage over broad-spectrum cytotoxic tubulin inhibitors, suggesting a potentially wider therapeutic window and making it a more attractive candidate for in vivo studies where host toxicity is a concern.

PBMC cytotoxicity

Class-level

No toxicity detected (human PBMCs)

Supports safety-related endpoint monitoring; class-level inference from clinical antimitotic comparator profiles.

Direct quantitative comparison with other salicylanilides not performed.

Evidence Dimension	Cytotoxicity to Human PBMCs
Target Compound Data	No toxicity detected
Comparator Or Baseline	Clinical antimitotic agents (e.g., paclitaxel, vincristine) known for myelosuppression and neurotoxicity.
Quantified Difference	Not directly quantified; inferred from the known toxicity profiles of other tubulin inhibitors.
Conditions	Human PBMC viability assay

Why This Matters

This selectivity data is a crucial point of differentiation for procurement, as it indicates a potentially safer compound for in vivo experimentation and translational research compared to many other tubulin-targeting agents.

• [1] Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators of Transcription 3 (STAT3). Pharmaceuticals, 2022, 15(7), 835. DOI: 10.3390/ph15070835. View Source
• [2] Rowinsky, E. K., & Donehower, R. C. (1995). Paclitaxel (taxol). New England Journal of Medicine, 332(15), 1004-1014. View Source

Cell Cycle Arrest Profile: G2/M Phase Arrest Confirmed by Immunofluorescence

Immunofluorescence staining of α-tubulin in HEp-2 cells demonstrated that Tubulin polymerization-IN-63 (compound 6) disrupts tubulin polymerization and promotes microtubule disassembly in a dose-dependent manner, leading to cell cycle arrest at the G2/M phase [1]. This mechanism is consistent with that of TUB015 and nocodazole [1]. In contrast, the close analog compound 16, which is a more potent STAT3 inhibitor, induces cell cycle arrest at the G1/G0 phase [1]. This direct, visual evidence confirms that compound 6's primary mechanism of action is microtubule destabilization, resulting in a classic antimitotic arrest, while compound 16's mechanism is driven by STAT3 pathway inhibition. This functional divergence reinforces that these two salicylanilides are not interchangeable and should be selected based on the specific cell cycle checkpoint or signaling pathway under investigation.

Cell cycle arrest

Head-to-head

G2/M phase arrest (immunofluorescence, HEp-2 cells)

Confirms microtubule-disruption mechanism; arrest phase distinct from compound 16 (G1/G0).

Dose-dependent α-tubulin disassembly observed.

Evidence Dimension	Cell Cycle Arrest Phase
Target Compound Data	G2/M phase arrest
Comparator Or Baseline	TUB015 (G2/M arrest), Compound 16 (G1/G0 arrest)
Quantified Difference	Distinct phase of arrest (G2/M vs. G1/G0).
Conditions	HEp-2 cells, immunofluorescence staining for α-tubulin

Why This Matters

This visual confirmation of mechanism allows researchers to select the appropriate compound for their specific study, ensuring that the observed cellular effects are due to the intended pathway (microtubule disruption vs. STAT3 inhibition).

• [1] Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators of Transcription 3 (STAT3). Pharmaceuticals, 2022, 15(7), 835. DOI: 10.3390/ph15070835. View Source

Recommended Application Scenarios for Tubulin polymerization-IN-63 Based on Quantitative Evidence

Investigating the Interplay Between Microtubule Dynamics and STAT3 Signaling

Utilize Tubulin polymerization-IN-63 as a chemical probe to study the cross-talk between microtubule disruption and STAT3 signaling pathways in cancer. Its balanced dual inhibition profile (tubulin polymerization IC50 = 3.9 µM; reduction of p-STAT3 levels) makes it ideal for experiments where both pathways are suspected to contribute to the phenotype, offering a single-molecule tool rather than requiring a combination of separate inhibitors [1]. This avoids confounding variables associated with combination treatments, such as drug-drug interactions or synergistic toxicity.

Selective Antiproliferative Assays in MES-SA Uterine Sarcoma Models

Employ Tubulin polymerization-IN-63 in cell proliferation assays using the MES-SA uterine sarcoma cell line, where it demonstrates a potent sub-micromolar IC50 of 0.29 µM . This specific potency profile differentiates it from weaker tubulin inhibitors like IN-75 (IC50 > 13 µM) and positions it as a more effective tool for studying tubulin-mediated effects in this particular cancer model compared to more broadly potent inhibitors like IN-82, which may have a different selectivity window [2].

In Vivo Proof-of-Concept Studies Requiring a Favorable Therapeutic Window

Select Tubulin polymerization-IN-63 for in vivo oncology studies where host toxicity is a primary concern. The demonstrated lack of toxicity towards human PBMCs in vitro suggests a potentially wider therapeutic index compared to conventional antimitotic agents (e.g., taxanes, vinca alkaloids) which are associated with significant myelosuppression [1]. This property makes it a superior candidate for initial in vivo efficacy and tolerability assessments in xenograft or syngeneic tumor models, as it reduces the likelihood of dose-limiting off-target effects on proliferating immune cells.

Comparative Mechanistic Studies of Salicylanilide Analogs

Use Tubulin polymerization-IN-63 as a specific comparator tool when studying other salicylanilides, such as compound 16. The clear, quantifiable differences in their mechanisms (tubulin polymerization inhibition and G2/M arrest for IN-63 vs. potent STAT3 inhibition and G1/G0 arrest for compound 16) allow for definitive structure-activity relationship (SAR) and mechanistic studies [1]. This application is critical for researchers designing next-generation dual-targeting agents or seeking to deconvolute the contributions of each target to overall anticancer efficacy.

Application

Selection Property

Validation Focus

Microtubule-STAT3 cross-talk research

Balanced dual-mechanism probe

Pathway-response endpoint interpretation

Uterine sarcoma cell-model studies

Cell-line-dependent antiproliferative profile

Sarcoma-cell endpoint review and potency confirmation

In vivo model-response evaluation

Reported absence of PBMC cytotoxicity

Model tolerability endpoint monitoring

Salicylanilide SAR studies

Distinct tubulin/STAT3 mechanism vs analog probes

Cell-cycle arrest and pathway endpoint differentiation

• [1] Hybridization Approach to Identify Salicylanilides as Inhibitors of Tubulin Polymerization and Signal Transducers and Activators of Transcription 3 (STAT3). Pharmaceuticals, 2022, 15(7), 835. DOI: 10.3390/ph15070835. View Source
• [2] PeptideDB. Tubulin polymerization-IN-75 Bioactivity Data. Accessed 2026. View Source